N-(3-chloro-2-methylphenyl)-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(3,4-dimethylphenyl)-3-ethylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C25H29ClN4OS/c1-5-32-23-22(19-10-9-16(2)17(3)15-19)28-25(29-23)11-13-30(14-12-25)24(31)27-21-8-6-7-20(26)18(21)4/h6-10,15H,5,11-14H2,1-4H3,(H,27,31)
• InChI Key: FZDRYSJEGUZPDK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2(CCN(CC2)C(=O)NC3=C(C(=CC=C3)Cl)C)N=C1C4=CC(=C(C=C4)C)C
• Molecular Formula: C25H29ClN4OS
• Molecular Weight: 469.0 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H29ClN4OS and its molecular weight is 469.04. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-(3-chloro-2-methylphenyl)-2-(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a compound that can be synthesized through various chemical reactions involving carbo(hetero)cyclospirobutanoic lactones and other chemical entities. This compound and its derivatives show potential in the creation of various heterocyclic compounds. For instance, the reaction of certain acyl chlorides with thiosemicarbazide leads to the formation of acid thiosemicarbazides, which further react to form triazoles and thiadiazoles, indicating the versatility of these chemical frameworks for synthesizing diverse compounds with potential biological activities (Kuroyan et al., 1995).

Antiviral Applications

Spirothiazolidinone derivatives, structurally related to the discussed compound, have been synthesized and evaluated for their antiviral properties. These compounds, specifically designed by incorporating the spirothiazolidinone scaffold, have shown promising activity against influenza A/H3N2 virus and human coronavirus 229E. This highlights the potential of spiro-compounds in the development of new classes of antiviral molecules, underscoring the importance of exploring such chemical frameworks for therapeutic applications (Apaydın et al., 2020).

Anticancer and Antidiabetic Applications

The spirothiazolidinone analogs have also been explored for their potential in anticancer and antidiabetic therapy. Through various chemical modifications, compounds exhibiting significant anticancer activities against human breast carcinoma (MCF-7) and human liver carcinoma (HepG-2) cell lines have been developed. Additionally, some of these compounds showed higher therapeutic indices as alpha-amylase and alpha-glucosidase inhibitors, compared to standard antidiabetic drugs, indicating their potential as novel therapeutic agents for diabetes (Flefel et al., 2019).